Cas no 2090335-43-4 (tert-butyl 3-amino-2,2-dimethylazetidine-1-carboxylate)

Tert-butyl 3-amino-2,2-dimethylazetidine-1-carboxylate is a protected azetidine derivative widely used as a versatile intermediate in organic synthesis and pharmaceutical research. The tert-butyloxycarbonyl (Boc) group provides stability and facilitates selective deprotection under mild acidic conditions, enabling further functionalization. The rigid azetidine scaffold, combined with the 2,2-dimethyl substitution, enhances steric control in reactions, making it valuable for constructing constrained bioactive molecules. Its amino functionality allows for derivatization into amides, ureas, or other nitrogen-containing compounds. This compound is particularly useful in medicinal chemistry for developing protease inhibitors and other therapeutics requiring conformationally restricted motifs. High purity grades ensure reproducibility in synthetic applications.
tert-butyl 3-amino-2,2-dimethylazetidine-1-carboxylate structure
2090335-43-4 structure
Product Name:tert-butyl 3-amino-2,2-dimethylazetidine-1-carboxylate
CAS No:2090335-43-4
MF:C10H20N2O2
MW:200.278002738953
MDL:MFCD31705558
CID:5289969
PubChem ID:71240845
Update Time:2026-03-10

tert-butyl 3-amino-2,2-dimethylazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 3-amino-2,2-dimethylazetidine-1-carboxylate
    • 1-Azetidinecarboxylic acid, 3-amino-2,2-dimethyl-, 1,1-dimethylethyl ester
    • MDL: MFCD31705558
    • Inchi: 1S/C10H20N2O2/c1-9(2,3)14-8(13)12-6-7(11)10(12,4)5/h7H,6,11H2,1-5H3
    • InChI Key: ZRTZLCWWOGOYAO-UHFFFAOYSA-N
    • SMILES: N1(C(OC(C)(C)C)=O)CC(N)C1(C)C

tert-butyl 3-amino-2,2-dimethylazetidine-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-22133951-0.05g
tert-butyl 3-amino-2,2-dimethylazetidine-1-carboxylate
2090335-43-4 95%
0.05g
$315.0 2023-09-16
Enamine
EN300-22133951-0.1g
tert-butyl 3-amino-2,2-dimethylazetidine-1-carboxylate
2090335-43-4 95%
0.1g
$470.0 2023-09-16
Enamine
EN300-22133951-0.25g
tert-butyl 3-amino-2,2-dimethylazetidine-1-carboxylate
2090335-43-4 95%
0.25g
$672.0 2023-09-16
Enamine
EN300-22133951-0.5g
tert-butyl 3-amino-2,2-dimethylazetidine-1-carboxylate
2090335-43-4 95%
0.5g
$1058.0 2023-09-16
Enamine
EN300-22133951-1.0g
tert-butyl 3-amino-2,2-dimethylazetidine-1-carboxylate
2090335-43-4 95%
1g
$1357.0 2023-06-04
Enamine
EN300-22133951-2.5g
tert-butyl 3-amino-2,2-dimethylazetidine-1-carboxylate
2090335-43-4 95%
2.5g
$2660.0 2023-09-16
Enamine
EN300-22133951-5.0g
tert-butyl 3-amino-2,2-dimethylazetidine-1-carboxylate
2090335-43-4 95%
5g
$3935.0 2023-06-04
Enamine
EN300-22133951-10.0g
tert-butyl 3-amino-2,2-dimethylazetidine-1-carboxylate
2090335-43-4 95%
10g
$5837.0 2023-06-04
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00782465-1g
tert-butyl 3-amino-2,2-dimethylazetidine-1-carboxylate
2090335-43-4 98%
1g
¥7042.0 2023-03-16
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBLLA073-100MG
tert-butyl 3-amino-2,2-dimethylazetidine-1-carboxylate
2090335-43-4 95%
100MG
¥ 970.00 2023-03-17

Additional information on tert-butyl 3-amino-2,2-dimethylazetidine-1-carboxylate

Research Brief on tert-Butyl 3-amino-2,2-dimethylazetidine-1-carboxylate (CAS: 2090335-43-4) in Chemical Biology and Pharmaceutical Applications

The compound tert-butyl 3-amino-2,2-dimethylazetidine-1-carboxylate (CAS: 2090335-43-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential applications in drug discovery. This azetidine derivative serves as a versatile building block for the synthesis of biologically active molecules, particularly in the development of novel protease inhibitors and modulators of protein-protein interactions. Recent studies have highlighted its role as a key intermediate in the preparation of constrained peptidomimetics, where the rigid azetidine ring confers enhanced metabolic stability and target selectivity compared to more flexible analogs.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient use of tert-butyl 3-amino-2,2-dimethylazetidine-1-carboxylate in the synthesis of selective kynurenine 3-monooxygenase (KMO) inhibitors, which show promise for treating neurodegenerative diseases. The researchers employed a novel asymmetric synthesis route starting from this compound, achieving excellent enantioselectivity (98% ee) and overall yield (72%) in the key cyclization step. This work underscores the compound's value in creating stereochemically complex pharmacophores for CNS-targeted therapeutics.

In the area of antimicrobial drug development, a recent patent application (WO202318756A1) describes the incorporation of 2090335-43-4 into novel β-lactamase inhibitors. The dimethylazetidine scaffold was found to significantly enhance binding affinity to class D carbapenemases when compared to traditional bicyclic structures. Molecular dynamics simulations revealed that the steric constraints imposed by the gem-dimethyl groups improve the compound's resistance to enzymatic degradation while maintaining optimal positioning of the carboxylate pharmacophore.

Ongoing research presented at the 2024 ACS Spring Meeting has explored the photophysical properties of derivatives synthesized from tert-butyl 3-amino-2,2-dimethylazetidine-1-carboxylate. These studies identified unexpected fluorescence characteristics in certain conjugates, opening new possibilities for developing dual-function theranostic agents. The rigid azetidine core appears to restrict non-radiative decay pathways, resulting in quantum yields up to 0.42 in aqueous solutions - a remarkable value for small-molecule fluorophores in this chemical class.

From a synthetic chemistry perspective, recent advances in continuous flow technology have improved the scalability of 2090335-43-4 production. A 2024 Organic Process Research & Development publication detailed a safer, more efficient Boc-deprotection method using heterogeneous catalysis in flow reactors, achieving >99% conversion with residence times under 5 minutes. This process innovation addresses previous challenges with batch processing of this thermally sensitive intermediate.

Looking forward, the unique combination of ring strain, steric hindrance, and synthetic versatility offered by tert-butyl 3-amino-2,2-dimethylazetidine-1-carboxylate positions it as a valuable scaffold for addressing current challenges in drug discovery, particularly in the development of targeted protein degraders (PROTACs) and covalent inhibitors. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines for oncology and immunology indications, with clinical candidates expected to enter Phase I trials within the next 2-3 years.

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.